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Compound of Interest

Compound Name: Coccinilactone B

Cat. No.: B15239690 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and a procedural framework for the

safe handling and disposal of Coccinellactone B, a compound for which specific disposal

protocols are not readily available.

Due to the absence of a specific Safety Data Sheet (SDS) for Coccinellactone B, this guidance

is based on the chemical properties of the closely related and likely identical compound,

Coccineone B, and established best practices for the disposal of novel or uncharacterized

chemical waste in a laboratory setting.

Chemical Identity and Hazard Assessment
Initial research indicates that "Coccinellactone B" may be a less common name or a

misspelling of "Coccineone B." Coccineone B is classified as a rotenoid, a class of naturally

occurring heterocyclic compounds. While some rotenoids are known for their toxic properties,

literature suggests that Coccineone B, isolated from Boerhavia diffusa, is considered to be non-

cytotoxic. However, in the absence of comprehensive toxicological data, it is prudent to handle

this compound with care and to assume it may possess unknown hazards.
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Property Value Source

IUPAC Name

6,9,11-trihydroxy-6H-

chromeno[3,4-b]chromen-12-

one

PubChem[1]

Molecular Formula C16H10O6 PubChem[1]

Chemical Class
Rotenoid, Heterocyclic

Compound

Phytochemical, Therapeutic,

and Ethnopharmacological

Overview for a Traditionally

Important Herb: Boerhavia

diffusa Linn - PMC[2]

Known Hazards
Not well-established; handle

as potentially hazardous.
General Prudence

Experimental Protocols: Disposal Procedure
The following step-by-step procedure is a general guideline for the disposal of small quantities

of Coccinellactone B typically found in a research laboratory. This protocol prioritizes safety and

compliance with general laboratory waste regulations.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses or goggles, and

chemical-resistant gloves.

2. Waste Segregation:

Do not mix Coccinellactone B waste with other chemical waste streams unless compatibility

is certain.

Designate a specific, clearly labeled waste container for Coccinellactone B and any materials

contaminated with it (e.g., pipette tips, weighing paper, contaminated gloves).

3. Small Quantities of Solid Waste:
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For trace amounts of solid Coccinellactone B, carefully wipe the area with a solvent-wetted

cloth (e.g., ethanol or acetone).

Dispose of the cleaning materials in the designated solid hazardous waste container.

4. Solutions of Coccinellactone B:

Aqueous Solutions: Do not dispose of aqueous solutions containing Coccinellactone B down

the drain. Collect them in a labeled hazardous waste container for aqueous organic waste.

Organic Solvent Solutions: Collect solutions of Coccinellactone B in organic solvents in a

designated, compatible hazardous waste container. Keep halogenated and non-halogenated

solvent waste streams separate if required by your institution's waste management program.

5. Bulk Quantities:

For larger quantities of Coccinellactone B, consult your institution's Environmental Health

and Safety (EH&S) department for specific guidance.

It is recommended that bulk quantities be disposed of through a licensed hazardous waste

disposal company.

6. Decontamination:

Decontaminate any glassware or equipment that has come into contact with Coccinellactone

B. A thorough rinse with an appropriate solvent, followed by standard washing procedures, is

generally sufficient for research quantities. Collect the initial solvent rinse as hazardous

waste.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for determining the appropriate disposal

procedure for a compound like Coccinellactone B, where specific information is not readily

available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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